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Compound of Interest

(2,5-Dichloropentyl)ammonium
Compound Name:
chloride

cat. No.: B1363522

For Researchers, Scientists, and Drug Development Professionals

Core Identification and Properties

(2,5-Dichloropentyl)ammonium chloride, systematically known as 2,5-dichloropentan-1-
amine hydrochloride, is a chemical compound with significant potential in medicinal chemistry
and biochemical research. Its utility primarily lies in its role as a versatile building block for the
synthesis of more complex molecules.

Chemical Identifiers

A crucial aspect of handling and researching any chemical compound is its accurate
identification. The primary identifiers for (2,5-Dichloropentyl)ammonium chloride are its CAS
number and its systematic IUPAC name.
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Identifier Value
CAS Number 62922-45-6[1]
IUPAC Name 2,5-dichloropentan-1-amine;hydrochloride[1]

(2,5-Dichloropentyl)ammonium chloride, 2,5-
Synonyms Dichloroamylamine hydrochloride, 2,5-
Dichloropentylamine HCI[2][3][4]

Molecular Formula CsH12CIsN[2]
Molecular Weight 192.51 g/mol
InChl Key ATGSLQBVSZNIMT-UHFFFAOYSA-N[2]

Physicochemical Properties

The physicochemical properties of (2,5-Dichloropentyl)ammonium chloride are essential for
its handling, storage, and application in experimental settings.

Property Value Source

Melting Point 148-151 °C ChemicalBook

Water Solubility 302 g/L ChemicalBook
White to off-white crystalline )

Appearance ChemicalBook
powder

Sealed in a dry environment at ]
Storage ChemicalBook
room temperature

Synthesis and Manufacturing

The primary synthetic route to (2,5-Dichloropentyl)Jammonium chloride involves a two-step
process starting from pentan-1-amine. This process is adaptable for both laboratory-scale
synthesis and industrial production.[1]

Synthetic Pathway Overview
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The synthesis can be logically broken down into two main stages: the selective dichlorination of
the pentylamine backbone followed by the formation of the hydrochloride salt.

Synthesis of (2,5-Dichloropentyl)ammonium chloride

Pentan-1-amine

Selective Dichlorination

2,5-Dichloropentan-1-amine
(Intermediate)

Reaction with HCI

(2,5-Dichloropentyl)ammonium chloride
(Final Product)

Click to download full resolution via product page

A high-level overview of the synthetic pathway.

Detailed Experimental Protocol: Laboratory Scale

Step 1: Dichlorination of Pentan-1-amine

» In a well-ventilated fume hood, dissolve pentan-1-amine in a suitable inert solvent (e.g.,
dichloromethane) in a three-necked round-bottom flask equipped with a dropping funnel, a
thermometer, and a reflux condenser.
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e Cool the solution to 0-5°C using an ice bath.

» Slowly add a chlorinating agent, such as sulfuryl chloride (SO2zCl2) or N-chlorosuccinimide
(NCS), dropwise to the cooled solution while maintaining the temperature below 10°C. The
molar ratio of the chlorinating agent to the amine should be carefully controlled to favor
dichlorination.

 After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours or until TLC analysis indicates the consumption of the starting material.

e Quench the reaction by the slow addition of a saturated aqueous solution of sodium
bicarbonate.

o Separate the organic layer, wash it with brine, and dry it over anhydrous sodium sulfate.

» Remove the solvent under reduced pressure to obtain the crude 2,5-dichloropentan-1-amine.

Step 2: Formation of the Hydrochloride Salt

Dissolve the crude 2,5-dichloropentan-1-amine in a minimal amount of a suitable organic
solvent, such as diethyl ether or ethyl acetate.

e Cool the solution in an ice bath.

o Slowly bubble dry hydrogen chloride gas through the solution or add a solution of HCI in a
compatible solvent (e.g., HCI in diethyl ether) dropwise with stirring.

o A white precipitate of (2,5-Dichloropentyl)ammonium chloride will form.

o Collect the precipitate by vacuum filtration, wash it with cold diethyl ether, and dry it under
vacuum to yield the final product.

Analytical Characterization

To ensure the purity and confirm the identity of the synthesized (2,5-
Dichloropentyl)ammonium chloride, a combination of analytical techniques is employed.

Spectroscopic Methods
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Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are critical for
confirming the structure of the molecule by identifying the chemical environment of the
hydrogen and carbon atoms. For amine hydrochlorides, solid-state 3°ClI NMR can also be a
powerful tool for structural characterization and identifying polymorphs.

Mass Spectrometry (MS): Techniques like Gas Chromatography-Mass Spectrometry (GC-
MS) can be used to determine the molecular weight and fragmentation pattern of the free
amine (2,5-dichloropentan-1-amine) after appropriate sample preparation.[5]

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for
assessing the purity of the final product. A typical setup would involve a C18 reverse-phase
column with a mobile phase consisting of a buffered aqueous solution and an organic

modifier like acetonitrile.

Thin-Layer Chromatography (TLC): TLC is a quick and convenient method to monitor the
progress of the synthesis reaction.

The following diagram illustrates a general workflow for the analytical characterization of the

compound.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichloropentylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Analytical Workflow

Synthesized Product

Purity Assessment

HPLC TLC NMR (tH, 22C, 35Cl)

Structural Confirmation

GC-MS

Confirmed Pure Product
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A typical workflow for analytical characterization.

Biological Activity and Potential Applications

While specific signaling pathways and detailed mechanisms of action for (2,5-
Dichloropentyl)ammonium chloride are not extensively documented in publicly available
literature, its structural features suggest several areas of potential biological relevance.

Role as a Synthetic Intermediate

The primary and most well-documented application of this compound is as an intermediate in
organic synthesis. The presence of two chlorine atoms and a primary amine group provides
multiple reactive sites for further chemical modifications, making it a valuable precursor for the
synthesis of a variety of more complex molecules with potential therapeutic applications.

Potential as a Bioactive Molecule
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Alkylating agents, which this compound can be considered a precursor to, are a class of
compounds that can form covalent bonds with biological macromolecules such as DNA. This
interaction can lead to cytotoxicity and is a mechanism of action for some anticancer drugs.
The dichloro- functionality of this molecule makes it a candidate for investigation in this area.

Research Directions

Further research is warranted to explore the specific biological activities of (2,5-
Dichloropentyl)ammonium chloride and its derivatives. Potential areas of investigation
include:

e Anticancer Activity: Screening the compound and its derivatives for cytotoxic effects against
various cancer cell lines.

e Enzyme Inhibition: Investigating its potential to inhibit specific enzymes, given its reactive
functional groups.

e Neuropharmacology: Exploring its effects on the central nervous system, as many amine-
containing compounds exhibit neurological activity.

The following diagram outlines a logical progression for investigating the biological potential of
this compound.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1363522?utm_src=pdf-body
https://www.benchchem.com/product/b1363522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Activity Investigation Workflow
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A proposed workflow for exploring biological activity.

Safety and Handling
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Based on the GHS classification, (2,5-Dichloropentyl)ammonium chloride is classified as a
substance that can cause skin irritation (Category 2), serious eye irritation (Category 2A), and
may cause respiratory irritation (Category 3).[6] Therefore, appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when
handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

(2,5-Dichloropentyl)ammonium chloride is a valuable chemical intermediate with potential
for further exploration in drug discovery and development. This guide provides a
comprehensive overview of its identification, synthesis, characterization, and potential
biological applications. Further research into its specific mechanisms of action and biological
targets is encouraged to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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